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Compound of Interest

Compound Name: 8-Chloroisoquinolin-5-amine
CAS No.: 934554-41-3
Cat. No.: B1424258
Get Quote
. J

Technical Support Center: 8-Chloroisoquinolin-
5-amine

Senior Application Scientist Desk Subject: Optimization of Storage Stability and Solubilization
Protocols

Executive Summary & Compound Profile

8-Chloroisoquinolin-5-amine is a halogenated heteroaromatic amine used primarily as a
scaffold in medicinal chemistry (e.g., kinase inhibitor development).[1] Its stability is
compromised by two primary factors: oxidative sensitivity of the primary amine and photolytic
degradation typical of isoquinoline systems.
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Property Specification

CAS Number 934554-41-3

Molecular Formula CoH7CIN2

Molecular Weight 178.62 g/mol

Physical State Solid (Powder/Crystals)

+2°C to +8°C (Short-term) / -20°C (Long-term);

Storage Requirement
Dark; Inert Atmosphere

Primary Hazard Irritant (H315, H319, H335)

Critical Storage Protocols (Solid State)

Q: I just received the shipment. The ice pack is melted.
Is the compound compromised?

A: Likely not, but verification is required. While 8-Chloroisoquinolin-5-amine is recommended

for storage at 2—-8°C, it possesses reasonable thermal stability for short durations (transit).[1]

e Action: Inspect the physical appearance. It should be a solid (often off-white to
yellow/brown).[1] If it has turned into a gummy resin or dark tar, significant degradation has
occurred.

o Protocol: Immediately transfer the vial to a desiccator at room temperature for 2 hours to
remove any condensation moisture on the outer vial before opening. Then, move to long-
term storage.

Q: What is the absolute best practice for long-term
storage (>6 months)?

A: The "Golden Triad" of stability for aromatic amines is: Cold, Dry, and Dark.

o Temperature: Store at -20°C. While manufacturers often list 2-8°C, deep freeze significantly
slows the kinetics of N-oxidation [1].[1]
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o Atmosphere: This compound is air-sensitive.[1] The primary amine group can undergo slow
oxidation to form N-oxides or azo-dimers.[1]

o Best Practice: Purge the headspace with Argon or Nitrogen after every use.

o Alternative: Parafilm is insufficient.[1] Use electrical tape or a secondary containment jar
with desiccant silica beads.[1]

 Light: Isoquinolines are photosensitive.[1] Keep the vial inside an aluminum foil wrap or an
opaque secondary box.

Q: Can | store it in a standard clear glass vial?

A: No. UV light can excite the isoquinoline ring, leading to radical formation and degradation. If
the compound arrived in clear glass, wrap it immediately in aluminum foil or transfer it to an
amber glass vial.

Solubilization & Stock Solutions
Q: What is the preferred solvent for stock solutions?

A:DMSO (Dimethyl Sulfoxide) is the gold standard.

» Solubility: 8-Chloroisoquinolin-5-amine generally exhibits good solubility in DMSO
(typically >10 mM).[1]

« Stability in Solution: DMSO is a polar aprotic solvent that stabilizes the amine better than
protic solvents like water or methanol, which can facilitate proton exchange and oxidation.

Q: Can | use Ethanol?

A: Yes, but with caveats. Ethanol is acceptable for immediate use, but it is hygroscopic
(absorbs water from air) and evaporates quickly, changing the concentration of your stock over
time. Use Ethanol only if DMSO is incompatible with your downstream assay.[1]

Q: How do | store the stock solution?

A: Never store stock solutions at +4°C or Room Temperature.
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e Protocol: Aliquot the stock into single-use volumes (e.g., 50 pL) to avoid freeze-thaw cycles.
o Storage: Store aliquots at -20°C or -80°C.

e Shelf Life: In DMSO at -20°C, the compound is stable for approximately 1-3 months.[1]
Verify purity via LC-MS if stored longer.

Troubleshooting Guide
Q: The compound has turned from light yellow to dark
brown. Can I still use it?

A: This indicates oxidation.[1][2] Aromatic amines are notorious for "browning" upon air
exposure.[1]

» Diagnostic: Run a quick LC-MS or TLC.[1]

o Scenario A (Surface Oxidation): If the main peak is still >95% pure, the color is likely due
to trace impurities (often <1%) which have high extinction coefficients. You may proceed
with caution.

o Scenario B (Bulk Degradation): If purity is <90%, discard the batch. Oxidation products
can act as pan-assay interference compounds (PAINS) in biological screens.[1]

Q: | see a precipitate when | dilute the DMSO stock into
my aqueous buffer. Why?

A: This is "Crash-out" (Solubility limit exceeded). The hydrophobic chloro-isoquinoline core has
low aqueous solubility.[1][3]

e Solution 1: Lower the final concentration.
e Solution 2: Vortex immediately upon addition.[1]

» Solution 3 (Critical): Ensure your DMSO stock is at room temperature before pipetting.[1]
Cold DMSO is viscous and mixes poorly, causing local high-concentration pockets that
trigger precipitation.[1]
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Decision Logic & Workflow (Visualization)

The following diagram illustrates the decision process for handling 8-Chloroisoquinolin-5-
amine upon receipt and during experimental preparation.
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Compound Receipt

(8-Chloroisoquinolin-5-amine)
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Figure 1: Workflow for inspection, storage decision-making, and solubilization of 8-
Chloroisoquinolin-5-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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